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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-13C

Cat. No.: B039579

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Sodium 2-
oxopropanoate-13C (also known as Sodium Pyruvate-13C). The information presented is
intended to guide researchers, scientists, and drug development professionals in the safe
handling, storage, and disposal of this isotopically labeled compound. The data is compiled
from various supplier safety data sheets and product information pages.

Section 1: Chemical Identification and Physical
Properties

Sodium 2-oxopropanoate-3C is a stable, isotopically labeled form of sodium pyruvate, a key
intermediate in cellular metabolism. Its physical and chemical properties are summarized
below.
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Chemical Name

Sodium 2-oxopropanoate-t3C

[1]

Sodium Pyruvate-13C, Pyruvic

Synonyms acid-13C sodium salt, Sodium [21[31[4]
a-ketopropionate

CAS Number 124052-04-6 (for 3-13C) [1]

87976-71-4 (for 1-13C) [2][4]

87976-70-3 (for 2-13C) [3]

142014-11-7 (for 13Cs)

Molecular Formula C213CHsNaOs [1][5]

Molecular Weight 111.04 g/mol [1112][4]

Appearance Solid, Off-white powder [6]

Melting Point >300 °C [7]

Solubility Soluble in water (47 g/100 ml 61(6]

at 20°C for unlabeled)

Storage Temperature

2-8°C or refrigerated

[3]1°]

Section 2: Hazard Identification and Classification

Sodium 2-oxopropanoate-13C is classified as a hazardous substance. The primary hazards are

related to skin and eye irritation.

Hazard .
. Category Hazard Statement Pictogram
Classification
Serious Eye H319: Causes serious
o 2A12 o GHSO07
Damage/Eye Irritation eye irritation
) o H317: May cause an
Skin Sensitization 1, 1A, 1B ) i ) GHSO07
allergic skin reaction
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Data derived from Safety Data Sheets for 13C labeled and unlabeled sodium pyruvate.[1][6][10]

Section 3: Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize risks associated with Sodium 2-
oxopropanoate-3C.

Handling:

e Ventilation: Use in a well-ventilated area. For procedures that may generate dust, use a fume
hood.[1]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear safety glasses with side shields or goggles.[1][11]

o

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

[¢]

Respiratory Protection: For operations generating dust, a NIOSH-approved respirator
(such as a type N95) is recommended.

[¢]

Skin and Body Protection: Wear a lab coat or other protective clothing.[1]

o Hygiene: Avoid contact with skin, eyes, and clothing.[9][11] Wash hands thoroughly after
handling.[1][11] Do not eat, drink, or smoke in the laboratory.

Storage:

» Conditions: Keep the container tightly closed in a dry and well-ventilated place.[9][11] Store
in a cool, refrigerated environment (2-8°C).[3][9]

» Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong alkalis.[1][6][11]

Section 4: Emergency Procedures and First Aid

A clear and logical workflow for emergency situations is essential.
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Exposure Event

Exposure Occurs

Initial Ai 'sessment

Determine Exposure Type

Eye Skin Inhalation Ingestion

First Aid Actions

A\
Eye Contact: q ) P e
- Rinse cautiously with water for several minutes. . Sl Cariziz [l e . In_gesnon. o
4 - Wash with plenty of soap and water. - Move person to fresh air. - Do NOT induce vomiting.
- Remove contact lenses, if present and easy to do. . . R . y
~ Continue rinsing - Remove contaminated clothing. - If breathing is difficult, give oxygen. - Wash out mouth with water.

Medical Attention
\4 \

Seek Immediate Medical Attention
- Call a physician or poison control center.

Click to download full resolution via product page

Caption: Emergency Response Workflow for Sodium 2-oxopropanoate-13C Exposure.

Section 5: Accidental Release Measures

In the event of a spill, follow these procedures:

+ Personal Precautions: Wear appropriate personal protective equipment (PPE) as outlined in
Section 3.[1] Evacuate personnel to a safe area.[1]

¢ Containment and Cleanup:

o Avoid dust formation.[11]
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o Sweep up the spilled solid material.[11]
o Place in a suitable, closed container for disposal.[11]

o Clean the affected area thoroughly.

e Environmental Precautions: Prevent the material from entering drains or water courses.[1]

Section 6: Toxicological Information

Detailed toxicological studies on Sodium 2-oxopropanoate-13C are limited. The data for the
unlabeled sodium pyruvate is provided as a close surrogate.

Toxicity Data Value Species Reference

Acute Oral Toxicity

5600 mg/k Rat 6
(LD50) g/kg [6]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or
ACGIH.[1]

o Reproductive Toxicity: No data available.[1]

Section 7: Stability and Reactivity
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Parameter Description References

Reactivity No data available.[1]

] B Stable under recommended
Chemical Stability . [1][6]
storage conditions.

Possibility of Hazardous ]
. No data available.[1]
Reactions

Heat and sources of ignition.
[11]

Conditions to Avoid

) ) Strong oxidizing agents, strong
Incompatible Materials ) ) [116q11]
acids, strong alkalis.

Under fire conditions, may
Hazardous Decomposition produce carbon monoxide
Products (CO), carbon dioxide (COz2),
and sodium oxides.

(6111

Section 8: Disposal Considerations

Dispose of Sodium 2-oxopropanoate-13C and its container in accordance with local, regional,
and national regulations.[1] Do not allow the product to enter drains.[10]

This technical guide is intended for informational purposes only and is not a substitute for a
formal risk assessment. Always consult the most up-to-date Safety Data Sheet from your
supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Sodium pyruvate (1-AtA3C, 99%) - Cambridge Isotope Laboratories, CLM-1082-1
[isotope.com]

3. Sodium pyruvate (2-AtA3C, 99%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
4. scht.com [scbt.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. assets.thermofisher.com [assets.thermofisher.com]

7. Sodium 2-oxopropanoate-13C (sodium pyruvate-13C; sodium 2-oxopropanoate-13C) |
Endogenous Metabolite | 124052-04-6 | Invivochem [invivochem.com]

8. fishersci.com [fishersci.com]

9. sds.metasci.ca [sds.metasci.ca]

10. sigmaaldrich.com [sigmaaldrich.com]
11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Safety Guide: Sodium 2-oxopropanoate-13C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039579#sodium-2-oxopropanoate-13c-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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